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CAS No.: 101726-03-8

Cat. No.: B15342681

Get Quote

Executive Summary & Compound Identification[1]
[2]
Acetic acid, dicyclohexylethoxy- (CAS: 101726-03-8), formally identified as 2,2-dicyclohexyl-

2-ethoxyacetic acid, represents a class of highly lipophilic, sterically hindered carboxylic acids.

[1][2] Structurally, it consists of a quaternary alpha-carbon substituted with two cyclohexyl rings,

an ethoxy group, and a carboxylic acid moiety.[1][2]

This specific molecular architecture—combining significant hydrophobic bulk (dicyclohexyl) with

a polar ionizable head group—places it in a challenging physicochemical space often

described as "grease ball" or "brick dust" depending on its solid-state properties.[1][2] In drug

development, such motifs are frequently encountered as intermediates in the synthesis of

anticholinergics (e.g., analogs of dicyclomine) or as model naphthenic acids in environmental

toxicology.[1][2]
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This guide provides a definitive technical framework for characterizing the solubility and

lipophilicity of this compound, synthesizing surrogate data from close structural analogs (e.g.,

dicyclohexylacetic acid) with rigorous experimental protocols.[1][2]

Physicochemical Profile
The following data summarizes the physicochemical landscape of 2,2-dicyclohexyl-2-

ethoxyacetic acid. Due to the scarcity of direct experimental literature for this specific CAS,

values are derived from high-fidelity structural analogs (Dicyclohexylacetic acid, DCHA) and

quantitative structure-property relationship (QSPR) models.[1][2]

Table 1: Physicochemical Properties Matrix[1][2][3]
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Property Value / Range Confidence Mechanistic Insight

Molecular Formula C₁₆H₂₈O₃ Exact MW: 268.39 g/mol

LogP (Oct/Wat) 4.6 – 4.8 High

Driven by the two

lipophilic cyclohexyl

rings.[1][2]

Comparable to DCHA

(Exp LogP 4.71).

LogD (pH 7.4) 1.0 – 1.5 Medium

At pH 7.4, the acid is

ionized (COO⁻),

significantly reducing

apparent lipophilicity,

though ion-pairing

may occur.[1][2]

pKa (Acidic) 3.5 – 4.0 High

The

-ethoxy group is

electron-withdrawing

(inductive effect),

likely lowering the pKa

relative to acetic acid

(4.76).[1][2]

Aqueous Solubility < 0.2 mg/mL High

"Sparingly soluble."[1]

[2] The hydrophobic

bulk overwhelms the

polar carboxyl group

in the unionized state.

[1][2]

Organic Solubility High High

Soluble in DCM,

Toluene, DMSO, and

Ethanol.[1][2]

H-Bond Donors 1 (COOH) Exact
Critical for crystal

lattice energy.[1][2]
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H-Bond Acceptors 3 (COOH, Ether) Exact

The ether oxygen

adds a weak acceptor

site, potentially aiding

solubility in H-bond

donor solvents.[1][2]

Structural Impact on Solubility
The presence of the ethoxy group at the alpha position creates a quaternary center.[1][2] This

steric crowding has two competing effects:

Disrupted Crystal Packing: Unlike Dicyclohexylacetic acid, the ethoxy substituent prevents

efficient planar stacking, potentially lowering the melting point and increasing solubility

relative to the non-ethoxylated analog.[1][2]

Hydrophobic Shielding: The ethyl chain adds lipophilicity, countering the solvation benefit of

the ether oxygen.[1][2]

Solubility & Lipophilicity Behavior[1][2]
The pH-Dependent Solubility Profile
As a carboxylic acid, the solubility of 2,2-dicyclohexyl-2-ethoxyacetic acid is strictly pH-

dependent.[1][2]

pH < pKa (pH 1-3): The compound exists in its neutral, unionized form (

).[1][2] Solubility is at its intrinsic minimum (

), governed by the high lattice energy and hydrophobicity.[1][2]

pH > pKa (pH 6-8): The compound deprotonates to the anion (

).[1][2] Solubility increases exponentially according to the Henderson-Hasselbalch
relationship.[1][2] However, due to the high lipophilicity of the anion, it may form micelles or
aggregates rather than a true solution at high concentrations.[1][2]
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Visualization: Theoretical Solubility & Aggregation
Pathway
The following diagram illustrates the transition from solid state to solution, highlighting the

critical "Aggregation Zone" often missed in standard assays.
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(False Solubility)

High Conc.
Critical Micelle Conc. (CMC)

Click to download full resolution via product page

Figure 1: Solubility pathway showing the risk of micelle formation for lipophilic anions.[1][2]

Experimental Methodologies
To rigorously determine the properties of this compound, standard "shake-flask" methods are

often insufficient due to its low aqueous solubility and potential for emulsion formation.[1][2]

The following protocols are engineered for high-lipophilicity acids.

Protocol A: Potentiometric pKa Determination
(Cosolvent Method)
Direct titration in water is impossible due to precipitation.[1][2] A cosolvent system

(Methanol/Water) is required.[1][2]

Reagents:

0.1 M KOH and 0.1 M HCl standardized titrants.[1][2]

HPLC-grade Methanol (MeOH).[1][2]

0.15 M KCl (Ionic Strength Adjuster).[1][2]

Workflow:
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Preparation: Dissolve ~5 mg of compound in varying ratios of MeOH:Water (e.g., 30%, 40%,

50%, 60% MeOH v/v). Ensure the final concentration is ~1 mM.

Titration: Perform acid-base titration under inert gas (

) purge to prevent carbonate formation.

Data Analysis: Determine the apparent pKa (

) at each methanol percentage.

Extrapolation: Plot

vs. % Methanol (Yasuda-Shedlovsky plot). Extrapolate to 0% MeOH to obtain the aqueous
pKa.[1][2]

Why this works: The linear relationship between solvent dielectric constant and pKa allows

accurate prediction of aqueous acidity for insoluble compounds.[1][2]

Protocol B: Lipophilicity (LogP/LogD) via Micro-Shake
Flask
For a LogP > 4, standard shake-flask methods suffer from phase separation issues.[1][2] We

utilize a pre-saturated miniaturized shake-flask method with HPLC quantification.[1][2]

Workflow:

Phase Saturation: Pre-saturate 1-Octanol with water and Water (phosphate buffer pH 7.[1]

[2]4) with octanol for 24 hours.

Dissolution: Dissolve compound in the pre-saturated Octanol phase (Stock solution).

Equilibration:
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Mix Stock Octanol and Pre-saturated Buffer in ratios of 1:1, 1:10, and 1:50 (to account for

high LogP).

Vortex for 60 minutes; Centrifuge at 3000g for 30 minutes to break emulsions.

Quantification:

Analyze both phases using HPLC-UV (210 nm) or LC-MS.[1][2]

Note: For LogP > 4, the concentration in water will be near the limit of detection (LOD).[1]

[2] Use LC-MS for the aqueous phase.[1][2]

Calculation:

Protocol C: Kinetic Solubility (Nephelometry)
Used for rapid screening during lead optimization.[1][2]

Workflow:

Prepare a 10 mM stock solution in DMSO.[1][2]

Spike into pH 7.4 phosphate buffer to final concentrations of 1, 3, 10, 30, 100

.

Incubate for 90 minutes.

Measure light scattering (nephelometry) or absorbance at 620 nm (turbidimetry).[1][2]

Result: The concentration at which turbidity spikes is the "Kinetic Solubility Limit."[1][2]

Implications for Drug Development[1][2]
Blood-Brain Barrier (BBB) Permeability
With a LogP ~4.7 and low molecular weight (268 Da), this compound possesses high passive

permeability.[1][2] It will readily cross the BBB.[1][2] However, as an acid (pKa ~4), it will be

99.9% ionized at physiological pH (7.4), which limits passive diffusion unless a specific

transport mechanism is involved or the "ion-pair" partition hypothesis applies.[1][2]
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Risk: High non-specific binding to brain tissue lipids.[1][2]

Plasma Protein Binding (PPB)
Lipophilic acids (like Ibuprofen, Naproxen, and this compound) exhibit extensive plasma protein

binding (>98%), primarily to Albumin (Site II).[1][2]

Impact: Low free fraction (

), requiring high total doses to achieve therapeutic free concentrations.[1][2]

Formulation Strategy
Salt Formation: Attempt to form salts with counter-ions like Tromethamine (Tris) or

Meglumine to improve dissolution rates.[1][2] Sodium salts may be hygroscopic or form gels

(common with lipophilic soaps).[1][2]

SEDDS: Self-Emulsifying Drug Delivery Systems (Lipid-based formulations) are the ideal

vehicle for this compound class to bypass dissolution rate-limited absorption.[1][2]

Experimental Workflow Diagram
The following diagram outlines the decision tree for characterizing this specific compound,

handling its low solubility.
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Figure 2: Decision tree for physicochemical characterization of lipophilic acids.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 11 Tech Support

https://www.alfa-chemistry.com/cas_101728-06-7.htm
https://www.researchgate.net/publication/353715294_The_crystal_structure_of_di-tert-butyl_dicarbonate_C10H18O5
https://www.alfa-chemistry.com/cas_101728-06-7.htm
https://www.researchgate.net/publication/353715294_The_crystal_structure_of_di-tert-butyl_dicarbonate_C10H18O5
https://www.alfa-chemistry.com/cas_101728-06-7.htm
https://www.researchgate.net/publication/353715294_The_crystal_structure_of_di-tert-butyl_dicarbonate_C10H18O5
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.echemi.com%2F
https://www.alfa-chemistry.com/cas_101728-06-7.htm
https://www.researchgate.net/publication/353715294_The_crystal_structure_of_di-tert-butyl_dicarbonate_C10H18O5
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.researchgate.net%2F
https://www.benchchem.com/product/b15342681?utm_src=pdf-custom-synthesis#bc-rfq
https://www.alfa-chemistry.com/cas_101728-06-7.htm
https://www.researchgate.net/publication/353715294_The_crystal_structure_of_di-tert-butyl_dicarbonate_C10H18O5
https://www.benchchem.com/product/b15342681/docs#technical-guide-acetic-acid-dicyclohexylethoxy-solubility-lipophilicity-profiling-1-2
https://www.benchchem.com/product/b15342681/docs#technical-guide-acetic-acid-dicyclohexylethoxy-solubility-lipophilicity-profiling-1-2
https://www.benchchem.com/product/b15342681/docs#technical-guide-acetic-acid-dicyclohexylethoxy-solubility-lipophilicity-profiling-1-2
https://www.benchchem.com/product/b15342681/docs#technical-guide-acetic-acid-dicyclohexylethoxy-solubility-lipophilicity-profiling-1-2
https://www.benchchem.com/product/b15342681?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15342681?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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